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Compound of Interest

Compound Name: 3-Benzyloxyphenylacetonitrile

Cat. No.: B139793 Get Quote

Introduction
3-Benzyloxyphenylacetonitrile is a versatile chemical intermediate with applications in the

synthesis of pharmaceuticals and other complex organic molecules. Its structure, featuring a

benzyl ether, a phenyl ring, and a nitrile group, requires a multi-technique approach for

unambiguous characterization and purity assessment. This document provides detailed

protocols for the analytical characterization of 3-Benzyloxyphenylacetonitrile using Nuclear

Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy,

Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Analytical Workflow
The comprehensive characterization of 3-Benzyloxyphenylacetonitrile involves a logical

sequence of analytical techniques to confirm its identity, structure, and purity. The workflow

begins with spectroscopic methods (FTIR, NMR, MS) to elucidate the molecular structure and

functional groups, followed by a chromatographic method (HPLC) to assess purity and quantify

the compound.
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Structural Elucidation

Purity & Quantification

Sample: 3-Benzyloxyphenylacetonitrile

FTIR Spectroscopy
(Functional Group ID)

NMR Spectroscopy
(¹H & ¹³C Connectivity)

Mass Spectrometry
(Molecular Weight & Fragmentation)

HPLC Analysis
(Purity & Assay)

Characterization Report

Molecular Ion
[C₁₅H₁₃NO]⁺˙

m/z = 223

Tropylium Ion
[C₇H₇]⁺

m/z = 91 (Base Peak)

 α-cleavage 

[M - C₇H₇]⁺
m/z = 132

 Loss of benzyl radical 
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To cite this document: BenchChem. [Application Note: Comprehensive Characterization of 3-
Benzyloxyphenylacetonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139793#analytical-techniques-for-characterizing-3-
benzyloxyphenylacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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